Cas no 6578-07-0 (5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt)

5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-3-ol,5-bromo-4-chloro-, 3-(hydrogen sulfate), potassium salt (1:1)
- 5-BROMO-4-CHLORO-1H-INDOL-3-YL SULFATE · POTASSIUM SALT
- potassium,(5-bromo-4-chloro-1H-indol-3-yl) sulfate
- 5-Bromo-4-chloro-1H-indol-3-ol hydrogen sulfate (ester) monopotassium salt
- 5-Bromo-4-chloro-indol-3-ol hydrogen sulfate (ester) K salt
- 5-Bromo-4-chloro-3-indolyl sulfate potassium salt
- potassium;(5-bromo-4-chloro-1H-indol-3-yl) sulfate
- FD10114
- 6578-07-0
- X-Sulfate potassium salt;Sulfuric acid-mono-(5-bromo-4-chloro-1H-indol-3-yl) ester potassium salt
- SCHEMBL4608300
- MFCD00056929
- BONBCMDYPZGTEU-UHFFFAOYSA-M
- 5-Bromo-4-chloro-3-indoxyl sulfate, potassium salt
- B-7600
- 5-Bromo-4-chloro-1H-indol-3-yl sulfate potassium salt
- Potassium 5-bromo-4-chloro-1H-indol-3-yl sulfate
- 5-Bromo-4-chloro-3-indolyl sulfate potassium salt, sulfatase substrate
- DTXSID80635399
- X-Sulfate . potassium salt;Sulfuric acid-mono-(5-bromo-4-chloro-1H-indol-3-yl) ester . potassium salt
- 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt
-
- MDL: MFCD00056929
- Inchi: InChI=1S/C8H5BrClNO4S.K/c9-4-1-2-5-7(8(4)10)6(3-11-5)15-16(12,13)14;/h1-3,11H,(H,12,13,14);/q;+1/p-1
- InChI Key: BONBCMDYPZGTEU-UHFFFAOYSA-M
- SMILES: C1=CC2=C(C(=CN2)OS(=O)(=O)[O-])C(=C1Br)Cl.[K+]
Computed Properties
- Exact Mass: 362.83700
- Monoisotopic Mass: 323.873294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- Topological Polar Surface Area: 82.2
- XLogP3: 2.3
Experimental Properties
- Color/Form: White or light yellow powder
- Density: Not available
- Melting Point: 200-202 ºC
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 90.60000
- LogP: 3.50360
- Solubility: dissolve in water
- Vapor Pressure: Not available
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - WGK Germany:3
- Safety Instruction: S24/25
- FLUKA BRAND F CODES:10
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1259913-100mg |
5-BROMO-4-CHLORO-3-INDOLYL SULFATE POTASSIUM SALT |
6578-07-0 | 98% | 100mg |
$175 | 2024-06-06 | |
Biosynth | EB09561-1 g |
5-Bromo-4-chloro-3-indoxyl sulfate, potassium salt |
6578-07-0 | 1g |
$434.26 | 2023-01-05 | ||
Biosynth | EB09561-5 g |
5-Bromo-4-chloro-3-indoxyl sulfate, potassium salt |
6578-07-0 | 5g |
$1,809.25 | 2023-01-05 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03847-100mg |
Potassium 5-bromo-4-chloro-1H-indol-3-yl sulfate |
6578-07-0 | - | 100mg |
¥2478.0 | 2024-07-18 | |
Apollo Scientific | BIB6007-100mg |
5-Bromo-4-chloro-3-indolyl sulphate, potassium salt |
6578-07-0 | 100mg |
£135.00 | 2025-02-19 | ||
TRC | B678993-100mg |
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt |
6578-07-0 | 100mg |
$ 135.00 | 2022-06-06 | ||
Alichem | A199009943-1g |
Potassium 5-bromo-4-chloro-1H-indol-3-yl sulfate |
6578-07-0 | 95% | 1g |
$663.00 | 2023-09-01 | |
Apollo Scientific | BIB6007-500mg |
5-Bromo-4-chloro-3-indolyl sulphate, potassium salt |
6578-07-0 | 500mg |
£365.00 | 2025-02-19 | ||
Apollo Scientific | BIB6007-1g |
5-Bromo-4-chloro-3-indolyl sulphate, potassium salt |
6578-07-0 | 1g |
£625.00 | 2025-02-19 | ||
Biosynth | EB09561-0.5 g |
5-Bromo-4-chloro-3-indoxyl sulfate, potassium salt |
6578-07-0 | 0.5 g |
$246.80 | 2023-01-05 |
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt Related Literature
-
Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
-
Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
-
Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
-
Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
-
Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
Additional information on 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt (CAS No. 6578-07-0): A Comprehensive Overview
5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt (CAS No. 6578-07-0) is a versatile compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as BCIS, is a potassium salt of a brominated and chlorinated indolyl sulfate. Its unique chemical structure and properties make it an important reagent in various biochemical assays and drug discovery processes.
The molecular formula of 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt is C10H6BrClKNO4S, with a molecular weight of approximately 361.62 g/mol. The compound is characterized by its indole core, which is substituted with bromine and chlorine atoms, and a sulfate group that is counterbalanced by a potassium ion. This combination of functional groups imparts specific chemical and biological properties that are valuable in various applications.
In recent years, 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt has been extensively studied for its potential in enzyme assays, particularly as a substrate for β-glucuronidase (GUS) and β-galactosidase (β-Gal). These enzymes are widely used as reporter genes in molecular biology, allowing researchers to monitor gene expression and cellular processes with high sensitivity and specificity. The ability of BCIS to serve as a substrate for these enzymes makes it an essential tool in gene expression studies.
Beyond its use in enzyme assays, 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt has also shown promise in the development of novel therapeutic agents. Research has indicated that compounds with similar indole-based structures can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, studies have demonstrated that certain indole derivatives can modulate the activity of key signaling pathways involved in inflammation and cancer progression. This suggests that BCIS may have potential applications in the treatment of various diseases.
The synthesis of 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt involves several steps, including the bromination and chlorination of the indole ring, followed by the introduction of the sulfate group and the potassium counterion. The precise control over these synthetic steps is crucial for obtaining a high-purity product with consistent properties. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have been employed to improve the efficiency and yield of BCIS production.
In terms of safety and handling, 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While BCIS is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.
The solubility of 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt varies depending on the solvent used. It is generally soluble in water and polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This solubility profile makes it suitable for use in various biological assays where aqueous solutions are required.
In conclusion, 5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt (CAS No. 6578-07-0) is a valuable compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical structure and properties make it an essential reagent for enzyme assays, gene expression studies, and the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for BCIS, further highlighting its importance in the scientific community.
6578-07-0 (5-Bromo-4-chloro-3-indolyl Sulfate Potassium Salt) Related Products
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)
- 953985-48-3(2-(4-fluorophenyl)-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylacetamide)
- 2137843-12-8(Cyclohexanesulfonamide, N,3,4-trimethyl-)
- 1240528-94-2(1-(3-aminophenyl)-5-methylimidazolidin-2-one)
- 1704422-96-7(3-(thiolan-3-yl)prop-2-en-1-amine)
- 2138239-26-4(5-(2,2-dimethylcyclopropyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)
- 1854803-21-6(N-(4,4-difluorocyclohexyl)-2-methylpyrimidin-4-amine)
- 912901-94-1(2-Amino-3-(3-bromobenzoyl)indolizine-1-carbonitrile)
- 1700402-15-8(4-Pyrimidinecarboxylic acid, 2-cyclopropyl-5-methyl-, ethyl ester)
- 297146-16-8((2E)-N-tert-butyl-2-[(4-nitrophenyl)formamido]-3-phenylprop-2-enamide)
